Cas no 1005640-17-4 (Methyl (3-Methyl-4-nitro-1H-pyrazol-1-yl)acetate)

• Product Name: Methyl (3-Methyl-4-nitro-1H-pyrazol-1-yl)acetate
• CAS No: 1005640-17-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD04967344
• CID: 2116415
• PubChem ID: 17024693
• Update Time: 2025-04-21

Methyl (3-Methyl-4-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate
• FQB64017
• BBL038874
• Methyl2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetate
• EN300-131223
• 1005640-17-4
• AKOS000305756
• AKOS015922397
• STK312668
• HSDMJNVKZOKGSY-UHFFFAOYSA-N
• methyl (3-methyl-4-nitro-1H-pyrazol-1-yl)acetate
• CS-0233153
• Methyl 3-Methyl-4-nitropyrazole-1-acetate
• G23348
• 3-methyl-4-nitropyrazol-1-yl-acetic acid methylester
• methyl 2-(3-methyl-4-nitropyrazol-1-yl)acetate
• SY086987
• DA-33223
• MFCD04967344
• Methyl (3-Methyl-4-nitro-1H-pyrazol-1-yl)acetate

• MDL： MFCD04967344
• Inchi： 1S/C7H9N3O4/c1-5-6(10(12)13)3-9(8-5)4-7(11)14-2/h3H,4H2,1-2H3
• InChI Key： HSDMJNVKZOKGSY-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578Da
• Monoisotopic Mass: 199.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.9Ų